Cas no 2763758-53-6 (Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate)

Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a methanesulfonyl group enhances its reactivity as an intermediate, facilitating nucleophilic substitution reactions, while the trifluoromethyl moiety contributes to improved metabolic stability and lipophilicity in derived compounds. The ethyl ester group offers versatility for further functionalization, such as hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules, where its structural features enable precise modifications for optimizing drug-like properties. Its high purity and well-defined synthetic pathway make it a reliable building block for research and industrial applications.
Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate structure
2763758-53-6 structure
Product Name:Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
CAS No:2763758-53-6
MF:C10H10F3NO4S
MW:297.250912189484
CID:6198571
PubChem ID:165982471
Update Time:2025-05-27

Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2763758-53-6
    • EN300-37346369
    • Z5683181088
    • ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
    • ethyl 5-methylsulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
    • Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C10H10F3NO4S/c1-3-18-9(15)7-4-6(19(2,16)17)5-14-8(7)10(11,12)13/h4-5H,3H2,1-2H3
    • InChI Key: GOURLDRZUMONBN-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CN=C(C(F)(F)F)C(C(=O)OCC)=C1)(=O)=O

Computed Properties

  • Exact Mass: 297.02826346g/mol
  • Monoisotopic Mass: 297.02826346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 81.7Ų

Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37346369-0.05g
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95.0%
0.05g
$252.0 2025-03-18
Enamine
EN300-37346369-0.1g
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95.0%
0.1g
$376.0 2025-03-18
Enamine
EN300-37346369-0.25g
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95.0%
0.25g
$538.0 2025-03-18
Enamine
EN300-37346369-0.5g
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95.0%
0.5g
$847.0 2025-03-18
Enamine
EN300-37346369-1.0g
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95.0%
1.0g
$1086.0 2025-03-18
Enamine
EN300-37346369-2.5g
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95.0%
2.5g
$2127.0 2025-03-18
Enamine
EN300-37346369-5.0g
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95.0%
5.0g
$3147.0 2025-03-18
Enamine
EN300-37346369-10.0g
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95.0%
10.0g
$4667.0 2025-03-18
Aaron
AR027YYE-50mg
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95%
50mg
$372.00 2025-02-15
Aaron
AR027YYE-100mg
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
2763758-53-6 95%
100mg
$542.00 2025-02-15

Additional information on Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2763758-53-6)

Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2763758-53-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine carboxylate family, characterized by its unique trifluoromethyl and methanesulfonyl functional groups. These structural features contribute to its versatility in synthetic applications, particularly in the development of bioactive molecules. Researchers are increasingly exploring its potential as a building block for drug discovery, owing to its ability to modulate pharmacokinetic properties such as solubility and metabolic stability.

The growing interest in trifluoromethylated compounds like Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate aligns with current trends in medicinal chemistry. Fluorinated compounds are widely sought after due to their enhanced bioavailability and resistance to enzymatic degradation. A 2023 study highlighted that over 30% of newly approved drugs contain at least one fluorine atom, underscoring the relevance of this compound in modern therapeutics. Its methanesulfonyl group further expands its utility, enabling selective reactions in cross-coupling and nucleophilic substitution processes.

From an industrial perspective, CAS 2763758-53-6 is valued for its role in optimizing synthetic routes for heterocyclic scaffolds. The compound's ethyl ester moiety offers flexibility for further derivatization, making it a preferred choice for combinatorial chemistry libraries. Recent patent filings reveal its incorporation into kinase inhibitors and antiviral agents, addressing pressing healthcare challenges such as oncology and infectious diseases. This positions Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate as a critical intermediate in targeted therapy development.

Environmental considerations surrounding fluorinated compounds have also shaped research directions. While the trifluoromethyl group enhances drug efficacy, its persistence in ecosystems necessitates sustainable synthesis approaches. Innovative catalytic methods using flow chemistry or biocatalysis are being investigated to produce this compound with reduced waste generation. Such advancements respond to the pharmaceutical industry's commitment to green chemistry principles, a topic frequently searched in academic and industrial forums.

Analytical characterization of 2763758-53-6 typically involves advanced techniques like NMR spectroscopy (particularly 19F-NMR) and high-resolution mass spectrometry. These methods confirm the compound's structural integrity and purity – critical parameters for regulatory compliance in preclinical studies. The carboxylate ester functionality also allows for straightforward quality control via HPLC-UV analysis, ensuring batch-to-batch consistency for research applications.

Market analysts note rising demand for pyridine derivatives like Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate, driven by expanding drug pipelines in oncology and CNS disorders. Custom synthesis providers increasingly list this compound in their catalogs, often paired with structure-activity relationship (SAR) optimization services. This reflects the compound's transition from a niche research chemical to a commercially significant intermediate.

Future research directions may explore the compound's applicability in PROTAC technology or covalent inhibitor design, where its methanesulfonyl group could facilitate targeted protein degradation. Such applications align with trending searches in drug discovery communities about next-generation therapeutics. Additionally, computational studies modeling its electronic properties could further unlock its potential in material science applications beyond pharmaceuticals.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.